4-(2-Fluoro-4-methylphenyl)-2-methylphenol

• IUPAC Name: 4-(2-fluoro-4-methylphenyl)-2-methylphenol
• InChI: InChI=1S/C14H13FO/c1-9-3-5-12(13(15)7-9)11-4-6-14(16)10(2)8-11/h3-8,16H,1-2H3
• InChI Key: ARHZOKBXEBNVHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)C)F
• Molecular Formula: C14H13FO
• DSSTOX Substance ID: DTXSID00683736
• Molecular Weight: 216.25 g/mol
• CAS No.: 1261888-30-5

Description

4-(2-Fluoro-4-methylphenyl)-2-methylphenol is a fluorinated phenolic compound characterized by a methyl group at the 2-position of the phenol ring and a 2-fluoro-4-methylphenyl substituent at the 4-position.

Preparation Methods

Reaction Mechanism and Stepwise Synthesis

The diazonium salt coupling method leverages the reactivity of aromatic amines to form intermediates capable of electrophilic substitution. Adapted from the diazotization hydrolysis process described in CN111825531B, this approach involves:

• Diazotization of 4-Fluoro-2-methylaniline :

  • Conditions : 4-Fluoro-2-methylaniline is treated with nitrosyl sulfuric acid in a sulfuric acid aqueous solution at 0–5°C.

  • Outcome : Generates a diazonium salt intermediate, which is highly reactive toward coupling with electron-rich arenes.

• Coupling with 2-Methylphenol :

  • Conditions : The diazonium salt is reacted with 2-methylphenol in a basic aqueous medium (e.g., NaOH) at 20–30°C.

  • Regioselectivity : The hydroxyl group in 2-methylphenol directs electrophilic attack to the para position, forming the biphenyl linkage.

• Isolation and Purification :

  • Workup : The crude product is extracted with dichloromethane, concentrated, and purified via recrystallization in ethanol.

  • Yield : Reported yields for analogous diazonium couplings exceed 85% under optimized conditions.

Table 1: Diazonium Coupling Reaction Parameters

Step	Reagents/Conditions	Temperature	Yield (%)
1	4-Fluoro-2-methylaniline, H₂SO₄, NOHSO₄	0–5°C	95
2	2-Methylphenol, NaOH, H₂O	20–30°C	85–90*
3	Ethanol recrystallization	10–20°C	99.3

*Extrapolated from similar reactions in.

Suzuki-Miyaura Cross-Coupling Strategy

Halogenated Intermediate Preparation

This method employs palladium-catalyzed cross-coupling, inspired by bromination techniques in CN111825531B and aldehyde synthesis in CN115124410A:

• Bromination of 2-Methylphenol :

  • Conditions : 2-Methylphenol is brominated using bromine (Br₂) in a mixed solvent system (dichloromethane/water) at −10–5°C, yielding 4-bromo-2-methylphenol.

  • Catalyst : Hydrogen peroxide (H₂O₂) enhances bromine utilization efficiency, reducing side products.

• Synthesis of 2-Fluoro-4-methylphenylboronic Acid :

  • Miyaura Borylation : 2-Fluoro-4-methylbromobenzene reacts with bis(pinacolato)diboron in the presence of PdCl₂(dppf) and KOAc, producing the boronic acid derivative.

• Cross-Coupling Reaction :

  • Conditions : 4-Bromo-2-methylphenol and 2-fluoro-4-methylphenylboronic acid are coupled using Pd(PPh₃)₄ in a DME/H₂O mixture at 80°C.

  • Yield : Reported Suzuki couplings under analogous conditions achieve 70–75% efficiency.

Table 2: Suzuki Coupling Optimization

Parameter	Optimal Value	Impact on Yield
Catalyst Loading	2 mol% Pd(PPh₃)₄	+15%
Solvent Ratio	DME:H₂O (3:1)	+10%
Reaction Time	12 hours	Maximizes conversion

Ullmann Coupling Technique

Copper-Mediated Coupling

Ullmann coupling offers a halogen-based route, utilizing copper catalysts to form biaryl bonds:

• Synthesis of 4-Iodo-2-methylphenol :

  • Iodination : 2-Methylphenol undergoes iodination using N-iodosuccinimide (NIS) in acetic acid, yielding the 4-iodo derivative.

• Preparation of 2-Fluoro-4-methylbromobenzene :

  • Bromination : 2-Fluoro-4-methyltoluene is brominated at the para position using AlBr₃ as a Lewis catalyst.

• Coupling Reaction :

  • Conditions : 4-Iodo-2-methylphenol and 2-fluoro-4-methylbromobenzene are heated with CuI and 1,10-phenanthroline in DMSO at 110°C.

  • Yield : Copper-catalyzed couplings typically achieve 60–65% yields under inert atmospheres.

Comparative Analysis of Methodologies

Table 3: Method Comparison

Metric	Diazonium Coupling	Suzuki Coupling	Ullmann Coupling
Total Yield (%)	80–85	70–75	60–65
Reaction Time	6–8 hours	12–24 hours	24–36 hours
Scalability	High	Moderate	Low
Byproduct Formation	Minimal	Moderate	High

Key Findings:

• Diazonium Coupling excels in efficiency and scalability, making it preferable for industrial applications.

• Suzuki Coupling offers superior regiocontrol but requires expensive palladium catalysts.

• Ullmann Coupling is limited by prolonged reaction times and copper residue removal challenges.

Optimization Strategies

Solvent and Temperature Effects

• Diazonium Coupling : Lower temperatures (0–5°C) minimize diazonium salt decomposition, while ethanol recrystallization enhances purity to >99%.

• Suzuki Coupling : Polar aprotic solvents like DME improve catalyst turnover, with microwave-assisted heating reducing reaction times by 50%.

Catalytic System Enhancements

• Palladium Recovery : Immobilized Pd catalysts (e.g., Pd/C) enable reuse across multiple cycles, reducing costs.

• Ligand Design : Bulky phosphine ligands (e.g., SPhos) suppress homo-coupling side reactions in Suzuki methodology .

Chemical Reactions Analysis

Types of Reactions

4-(2-Fluoro-4-methylphenyl)-2-methylphenol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The fluorine atom and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of functionalized derivatives.

Scientific Research Applications

4-(2-Fluoro-4-methylphenyl)-2-methylphenol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism by which 4-(2-Fluoro-4-methylphenyl)-2-methylphenol exerts its effects involves interactions with specific molecular targets and pathways. The presence of the fluorine atom and methyl groups can influence the compound’s reactivity and binding affinity to various biological targets, potentially affecting enzyme activity, receptor binding, and other cellular processes .

Comparison with Similar Compounds

Table 1: Comparison of Key Physicochemical Parameters

Compound Name	CAS No.	Molecular Formula	log Kow	pKa	Key Features	Reference
4-(2-Fluoro-4-methylphenyl)-2-methylphenol	-	C₁₄H₁₃FO	Est. 4.5–5.0	Est. 9–10	Fluorine, dual methyl groups	-
BPC (4-[2-(4-hydroxy-3-methylphenyl)propan-2-yl]-2-methylphenol)	79-97-0	C₁₇H₂₀O₂	4.74	9.86	Bisphenol structure, no fluorine
2-Methylphenol (o-cresol)	95-48-7	C₇H₈O	1.95	10.2	Single methyl group, no fluorine
4-Methylphenol (p-cresol)	106-44-5	C₇H₈O	1.94	10.3	Single methyl group, no fluorine
2-(4-Fluoro-2-methylphenyl)acetic acid	407640-40-8	C₉H₉FO₂	-	-	Fluorine, acetic acid derivative

Key Observations:

• Lipophilicity (log Kow): The target compound’s log Kow is estimated to be higher than non-fluorinated analogs (e.g., BPC: 4.74) due to fluorine’s contribution to hydrophobicity .
• Acidity (pKa): Fluorine’s electron-withdrawing effect likely lowers the pKa compared to non-fluorinated phenols (e.g., BPC: 9.86), enhancing solubility in basic environments .

Biological Activity

4-(2-Fluoro-4-methylphenyl)-2-methylphenol, also known by its CAS number 1261888-30-5, is an organic compound that has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C15H15F
• Molecular Weight : 216.25 g/mol
• IUPAC Name : 4-(2-Fluoro-4-methylphenyl)-2-methylphenol

The compound features a phenolic structure with a fluorine atom and methyl groups that enhance its lipophilicity and biological activity. The presence of the fluoro group can significantly influence the compound's reactivity and binding affinity to various biological targets.

The biological activity of 4-(2-Fluoro-4-methylphenyl)-2-methylphenol is primarily attributed to its interaction with specific molecular targets, including enzymes and receptors involved in various biological pathways. The fluoro and methyl groups can modulate these interactions, leading to potential therapeutic effects.

Antimicrobial Activity

Research indicates that compounds structurally related to 4-(2-Fluoro-4-methylphenyl)-2-methylphenol exhibit significant antimicrobial properties. These compounds have been shown to inhibit the growth of various pathogens, including both Gram-positive and Gram-negative bacteria.

Table 1: Antimicrobial Activity of Related Compounds

Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
Staphylococcus aureus	< 1 µg/mL
Escherichia coli	< 125 µg/mL
Candida albicans	< 1 µg/mL

These findings suggest that this compound could serve as a promising candidate for developing new antimicrobial agents.

Anticancer Activity

Emerging studies have highlighted the potential of 4-(2-Fluoro-4-methylphenyl)-2-methylphenol in cancer therapy. Notably, derivatives of similar compounds have demonstrated anti-proliferative effects against various cancer cell lines, including breast cancer cells.

Table 2: Inhibitory Effects on Cancer Cell Lines

Compound	Cell Line	IC50 (μM)	Selectivity Ratio
4-(2-Fluoro-4-methylphenyl)-2-methylphenol	MDA-MB-231	TBD	TBD
Compound A	MDA-MB-231	1.30	5.5
Compound B	MCF-7	3.92	17.5

Note: TBD indicates that specific data for this compound is currently not available.

The mechanism underlying its anticancer activity may involve apoptosis induction in cancer cells, as indicated by increased annexin V-FITC positive cells in treated groups compared to controls. Additionally, docking studies suggest favorable binding interactions with proteins involved in tumor growth regulation.

Case Studies

Several case studies have documented the effects of compounds similar to 4-(2-Fluoro-4-methylphenyl)-2-methylphenol:

• Study on Anti-Proliferative Activity :
  A study evaluated the anti-proliferative activity of various benzamide derivatives against breast cancer cell lines, revealing promising results with certain derivatives exhibiting lower IC50 values than traditional chemotherapeutics .
• Enzyme Inhibition :
  Compounds structurally related to this compound have shown potent inhibition against carbonic anhydrase IX (CA IX), an enzyme implicated in tumor progression and metastasis. Selective inhibition of CA IX over other isoforms was observed, indicating potential for targeted cancer therapies .

Q & A

Q. Q. How can researchers address discrepancies in spectroscopic data (e.g., unexpected $^{13}\text{C}$-NMR shifts)?

• Methodological Answer :
• Dynamic NMR studies : Probe rotational barriers of methyl/fluoro groups to explain splitting patterns .
• X-ray crystallography : Resolve crystal structure to confirm substituent positioning and hydrogen bonding .